Cas no 59046-72-9 (2-(Phenylethynyl)benzaldehyde)

• Product Name: 2-(Phenylethynyl)benzaldehyde
• CAS No: 59046-72-9
• MF: C₁₅H₁₀O
• MW: 206.239304065704
• MDL: MFCD09030317
• CID: 949614
• PubChem ID: 10013210
• Update Time: 2025-05-22

2-(Phenylethynyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Phenylethynyl)benzaldehyde
• 2-(2-phenylethynyl)benzaldehyde
• 2-PHENYLETHYNYL-BENZALDEHYDE
• 2-(phenylethynyl)benzaldehyde(SALTDATA: FREE)
• 2-Phenylethyny-Benzaldehyde
• diphenylacetylene-2-carboxaldehyde
• ortho-benzaldehyde diphenylacetylene
• o-Phenylethynylbenzaldehyde
• AK106292
• SDSQNHMKRHPAIM-UHFFFAOYSA-N
• AX8078187
• SCHEMBL193992
• DTXSID00434149
• CS-0156581
• 59046-72-9
• F21280
• DS-3433
• MFCD09030317
• AKOS015963534
• A8323

• MDL： MFCD09030317
• Inchi： 1S/C15H10O/c16-12-15-9-5-4-8-14(15)11-10-13-6-2-1-3-7-13/h1-9,12H
• InChI Key： SDSQNHMKRHPAIM-UHFFFAOYSA-N
• SMILES： O=CC1C=CC=CC=1C#CC1C=CC=CC=1

Computed Properties

• Exact Mass: 206.07300
• Monoisotopic Mass: 206.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 3.4

Experimental Properties

• Density: 1.14±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 369.6°C at 760 mmHg
• Solubility: Insuluble (4.9E-3 g/L) (25 ºC),
• PSA: 17.07000
• LogP: 2.89890

2-(Phenylethynyl)benzaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 2-(Phenylethynyl)benzaldehyde

Comprehensive Guide to 2-(Phenylethynyl)benzaldehyde (CAS No. 59046-72-9): Properties, Applications, and Industry Insights

2-(Phenylethynyl)benzaldehyde (CAS No. 59046-72-9) is a specialized organic compound gaining traction in pharmaceutical intermediates, material science, and fine chemical synthesis. Its unique conjugated alkyne-aldehyde structure enables versatile reactivity, making it valuable for cross-coupling reactions and fluorescent probe design. As researchers explore sustainable chemistry and high-performance materials, this compound’s role in organic electronics and catalysis has become a focal point.

The compound’s molecular formula (C15H10O) and distinctive benzaldehyde backbone contribute to its applications in polymer additives and photoactive materials. Recent studies highlight its potential in OLED (organic light-emitting diode) development, where its electron-withdrawing aldehyde group enhances charge transport efficiency. Industry trends also link it to green chemistry initiatives, as its derivatives can reduce waste in multistep syntheses.

From a commercial perspective, 59046-72-9 is often searched alongside terms like “buy 2-(Phenylethynyl)benzaldehyde” or “synthesis protocol for phenylethynyl aldehydes”, reflecting demand from R&D laboratories. Analytical challenges, such as HPLC purity testing and storage stability, are frequently discussed in technical forums. Suppliers emphasize batch-to-batch consistency, crucial for reproducibility in metal-catalyzed reactions.

Environmental and regulatory aspects are increasingly relevant. While not classified as hazardous, proper handling of 2-(Phenylethynyl)benzaldehyde requires attention to air-sensitive properties due to its aldehyde functionality. Innovations in biodegradable catalysts using this compound align with the circular economy—a hot topic in 2024’s chemical industry discourse.

Future directions include its integration into click chemistry workflows and nanomaterial functionalization. The compound’s UV-Vis absorption characteristics (λ_max ~270 nm) further enable applications in sensors and photocatalysis. As AI-driven drug discovery accelerates, 59046-72-9 may see expanded use in virtual screening libraries for fragment-based drug design.